Cas no 13682-73-0 (Cuprous potassium cyanide)

Cuprous potassium cyanide Properties

Names and Identifiers

• Cuprous potassium cyanide
• COPPER (I) POTASSIUM CYANIDE
• Copper potassium cyanide
• K[Cu(cyanide)2]
• K-copper(I) dicyanide
• Potassium cuprocyanide
• potassium cyanocuprate(I)
• potassiumcopper(i)cyanide
• potassiumdicyanocuprate
• potassiumdicyanocuprate(1-)
• Copper(I) potassium cyanide
• dicyano-cuprate(1-potassium
• cuprouspotassiumcyanide99.8%
• bis(cyano-c)-cuprate(1-potassium
• Cuprate(1-),bis[cyano-C]-,potassium
• Potassium dicyanocuprate(1-)
• Cuprate(1-), bis(cyano-kappaC)-, potassium (1:1)
• 13682-73-0
• MFCD00050426
• Potassium copper(I) cyanide
• Kaliumdicyanocuprat
• Cuprate(1-), dicyano-, potassium
• potassium;copper(1+);dicyanide
• 14264-30-3
• DTXSID901014552
• SCHEMBL8045458
• Potassium cuprocyanide [UN1679] [Poison]
• NS00085819
• Potassium dicyanocuprate
• EINECS 237-192-2
• Cuprate(1-), bis(cyano-kappaC)-, potassium
• UNII-J77YMP09YD
• CUPROUS POTASSIUM CYANIDE
• POTASSIUM CYANOCUPRATE(I)
• +Expand

• MDL： MFCD00050426
• InChIKey： IVDPWEKOUUEEBD-UHFFFAOYSA-N
• Inchi： InChI=1S/2CN.Cu.K/c2*1-2;;/q2*-1;2*+1
• SMILES： [K+].[Cu+].[C-]#N.[C-]#N

Computed Properties

• Exact Mass: 153.89900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.899456
• Heavy Atom Count: 6
• Complexity: 31.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 47.6

Experimental Properties

• LogP: 0.03106
• PSA: 47.58000
• Boiling Point: 25.7°C at 760 mmHg
• Melting Point: 290 °C(lit.)
• Flash Point: Nonsense
• Color/Form: White crystals.
• Density: 4 g/mL at 25 °C(lit.)

Cuprous potassium cyanide Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S22; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21
• Hazard Level：6.1
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 1679 6.1/PG 2
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from chlorate and sodium nitrite (potassium)
• Risk Phrases： 20/21-28

Cuprous potassium cyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%